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Compound of Interest

Compound Name: Glauberite

Cat. No.: B1149158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the laboratory synthesis of

artificial Glauberite (Na₂Ca(SO₄)₂). Glauberite, a double sulfate of sodium and calcium, has

potential applications in various scientific fields, including as a material in drug delivery

systems. The following sections outline the primary synthesis methodologies, offering step-by-

step experimental procedures and the necessary quantitative data for reproducible results.

Overview of Synthesis Methods
The laboratory synthesis of Glauberite can be achieved through several methods, primarily

revolving around the crystallization from an aqueous solution containing sodium and calcium

sulfate ions. The choice of method depends on the desired crystal size, purity, and the

available laboratory equipment. The most common and effective methods include:

Isothermal Evaporation: This method involves the slow evaporation of a solvent from a

saturated solution at a constant temperature, leading to the gradual crystallization of

Glauberite. It is a straightforward technique for producing well-formed crystals.

Cooling Crystallization: This technique relies on the principle that the solubility of Glauberite
in a specific solvent system decreases with temperature. By cooling a saturated solution,

crystallization can be induced.
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Hydrothermal Synthesis: This method utilizes elevated temperatures and pressures to

increase the solubility of the reactants and promote the formation of crystalline Glauberite. It

is particularly useful for synthesizing high-purity, well-defined crystals.

Experimental Protocols
Isothermal Evaporation Method
This protocol describes the synthesis of Glauberite by slowly evaporating an aqueous solution

containing sodium sulfate and calcium sulfate.

Materials and Equipment:

Sodium Sulfate (Na₂SO₄), anhydrous, analytical grade

Calcium Sulfate dihydrate (CaSO₄·2H₂O - Gypsum), analytical grade

Deionized water

Beakers and flasks

Magnetic stirrer and stir bar

Heating plate

Filtration apparatus (e.g., Büchner funnel and vacuum flask)

Drying oven

Procedure:

Prepare a saturated solution:

Dissolve sodium sulfate in deionized water at a specific temperature (e.g., 25 °C) until

saturation is reached. The concentration will depend on the solubility of Na₂SO₄ at that

temperature.

To this solution, add calcium sulfate dihydrate in stoichiometric excess to ensure the

solution is also saturated with respect to calcium sulfate. The low solubility of gypsum
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means that only a small amount will dissolve.

Stir the solution:

Stir the mixture vigorously for several hours (e.g., 24 hours) at a constant temperature to

ensure equilibrium is reached and the maximum amount of calcium sulfate has dissolved.

Filter the solution:

Filter the solution to remove any undissolved calcium sulfate and other impurities.

Crystal Growth:

Transfer the clear, saturated solution to a clean beaker and cover it with a perforated film

(e.g., Parafilm with small holes) to allow for slow evaporation.

Place the beaker in a location with a stable temperature and minimal vibrations.

Harvesting and Drying:

After a period of several days to weeks, Glauberite crystals will form at the bottom of the

beaker.

Carefully decant the remaining solution.

Collect the crystals by filtration.

Wash the crystals with a small amount of cold deionized water to remove any residual

soluble salts.

Dry the crystals in an oven at a low temperature (e.g., 40-50 °C) to avoid dehydration of

any potential hydrated byproducts.

Quantitative Data:
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Parameter Value

Temperature 25 °C (Constant)

Starting Na₂SO₄ Concentration Saturated solution

Starting CaSO₄·2H₂O Excess to saturate the solution

Evaporation Rate Slow (controlled by perforation size)

Expected Yield
Variable, dependent on volume and evaporation

rate

Crystal Size
Millimeter to centimeter range, depending on

evaporation rate

Cooling Crystallization Method
This protocol outlines the synthesis of Glauberite by inducing crystallization through a

controlled temperature decrease.

Materials and Equipment:

Same as for the Isothermal Evaporation Method

Temperature-controlled bath or programmable hot plate

Procedure:

Prepare a saturated solution at an elevated temperature:

Prepare a saturated solution of sodium sulfate and calcium sulfate in deionized water at

an elevated temperature (e.g., 50 °C). As the solubility of both salts increases with

temperature in this range, a higher concentration can be achieved.[1]

Ensure Saturation:

Stir the solution at the elevated temperature for several hours to ensure complete

saturation.
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Filter the hot solution:

Quickly filter the hot solution to remove any undissolved solids.

Controlled Cooling:

Transfer the hot, clear solution to a clean, pre-warmed beaker.

Place the beaker in a temperature-controlled bath and slowly cool the solution at a

controlled rate (e.g., 5 °C/hour).

Crystal Formation and Harvesting:

As the solution cools, Glauberite will crystallize out due to its decreased solubility at lower

temperatures.

Once the desired final temperature is reached (e.g., 10 °C), allow the crystals to settle.

Collect, wash, and dry the crystals as described in the Isothermal Evaporation protocol.

Quantitative Data:

Parameter Value

Initial Temperature 50 °C

Final Temperature 10 °C

Cooling Rate 5 °C/hour

Starting Concentrations Saturated at 50 °C

Expected Yield
Higher than isothermal evaporation for a given

volume

Crystal Size
Generally smaller and more numerous than

isothermal method

Hydrothermal Synthesis Method
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This protocol describes the synthesis of high-purity Glauberite crystals using a hydrothermal

approach. This method is suitable for obtaining well-formed single crystals.

Materials and Equipment:

Sodium Sulfate (Na₂SO₄), anhydrous

Calcium Sulfate dihydrate (CaSO₄·2H₂O) or Calcium Chloride (CaCl₂)

Deionized water

Teflon-lined stainless steel autoclave

Programmable oven

Procedure:

Prepare the reactant mixture:

In a Teflon liner, mix stoichiometric amounts of sodium sulfate and a calcium source (e.g.,

calcium sulfate dihydrate or calcium chloride).

Add deionized water to fill the liner to a specific percentage of its volume (e.g., 70-80%).

Seal the autoclave:

Seal the Teflon liner and place it inside the stainless steel autoclave. Tighten the autoclave

securely.

Heating:

Place the autoclave in a programmable oven and heat it to the desired reaction

temperature (e.g., 200 °C) at a controlled rate.

Reaction:

Maintain the autoclave at the reaction temperature for a specific duration (e.g., 48-72

hours) to allow for the complete reaction and crystallization of Glauberite.
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Cooling:

Slowly cool the autoclave back to room temperature. A slow cooling rate is crucial for the

growth of larger, well-defined crystals.

Product Recovery:

Once at room temperature, carefully open the autoclave in a fume hood.

Collect the Glauberite crystals from the Teflon liner.

Wash the crystals with deionized water to remove any unreacted starting materials or

soluble byproducts.

Dry the crystals in an oven at a moderate temperature (e.g., 60-80 °C).

Quantitative Data:

Parameter Value

Reactants Na₂SO₄ and CaSO₄·2H₂O (or CaCl₂)

Molar Ratio 1:1

Solvent Deionized Water

Fill Volume of Autoclave 70-80%

Temperature 200 °C

Pressure
Autogenous (generated by heating the sealed

vessel)

Reaction Time 48-72 hours

Expected Product High-purity, well-formed Glauberite crystals

Visualization of Experimental Workflows
The following diagrams illustrate the logical flow of the described synthesis methods.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1149158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Saturated
Na₂SO₄/CaSO₄ Solution

Stir for 24h
at Constant Temp.

Filter to Remove
Undissolved Solids

Slow Isothermal
Evaporation

Harvest, Wash,
and Dry Crystals

Glauberite Crystals

Click to download full resolution via product page

Caption: Workflow for Glauberite synthesis by isothermal evaporation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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